4-chloro-N-[3-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide

• IUPAC Name: 4-chloro-N-[3-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide
• InChI: InChI=1S/C20H10Cl3N3O4/c21-12-8-15(23)18-16(9-12)25-20(30-18)11-2-1-3-13(6-11)24-19(27)10-4-5-14(22)17(7-10)26(28)29/h1-9H,(H,24,27)
• InChI Key: CKLHTBIULBYVNN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)C2=CC(=C(C=C2)Cl)[N+](=O)[O-])C3=NC4=C(O3)C(=CC(=C4)Cl)Cl
• Molecular Formula: C20H10Cl3N3O4
• Molecular Weight: 462.7 g/mol

Description

4-chloro-N-[3-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide, commonly known as DCB-3503, is a novel small molecule drug that has been extensively studied for its potential therapeutic applications. It belongs to the class of benzoxazole derivatives and has shown promising results in preclinical studies for the treatment of various diseases.

Mechanism of Action

The exact mechanism of action of DCB-3503 is not fully understood, but it is believed to act through multiple pathways. It has been shown to inhibit the activity of several enzymes, including topoisomerase II and histone deacetylases, which are involved in DNA replication and gene expression, respectively. It also modulates the activity of various signaling pathways, including the NF-κB and MAPK pathways, which are involved in inflammation and cell survival.
Biochemical and Physiological Effects:
DCB-3503 has been shown to have several biochemical and physiological effects, including anti-cancer, anti-inflammatory, and neuroprotective effects. It has been shown to inhibit the growth of tumor cells, reduce the production of pro-inflammatory cytokines and chemokines, and protect neurons from oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One of the major advantages of DCB-3503 is its high potency and selectivity, which makes it an ideal candidate for further development as a therapeutic agent. However, its limitations include poor solubility and stability, which may affect its efficacy and pharmacokinetic properties.

Future Directions

There are several future directions for the research and development of DCB-3503. One potential area of application is in the treatment of cancer, where it has shown promising results in preclinical studies. Further studies are needed to determine its efficacy and safety in clinical trials. Another potential area of application is in the treatment of neurodegenerative disorders, where it has shown potential as a neuroprotective agent. Future studies should focus on elucidating its mechanism of action and optimizing its pharmacokinetic properties for clinical use.

Synthesis Methods

The synthesis of DCB-3503 involves several steps, starting with the reaction of 2-amino-5-chlorobenzoxazole with 4-chloro-3-nitrobenzoic acid in the presence of a coupling agent. The resulting intermediate is then reacted with 3-amino-5,7-dichlorobenzoxazole to obtain the final product. The purity and identity of the compound are confirmed by various analytical techniques, including NMR spectroscopy, mass spectrometry, and elemental analysis.

Scientific Research Applications

DCB-3503 has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. It has shown promising results in preclinical studies as an anti-cancer agent, inhibiting the growth of tumor cells and inducing apoptosis. It has also demonstrated anti-inflammatory effects by reducing the production of pro-inflammatory cytokines and chemokines. In addition, DCB-3503 has shown potential as a neuroprotective agent, protecting neurons from oxidative stress and reducing inflammation in the brain.